cis-3-Hexen-1-ol cis-3-Hexen-1-ol , also known as (3Z)-3-hexen-1-ol or leaf alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be converted into (Z)-hex-3-en-1-yl methyl carbonate and (3Z)-hex-3-en-1-yl acetate. is a green and leafy tasting compound that can be found in a number of food items such as black elderberry, black walnut, lemon, and pot marjoram. This makes a potential biomarker for the consumption of these food products.
(Z)-hex-3-en-1-ol is a hex-3-en-1-ol in which the double bond adopts a Z-configuration. Also known as leaf alcohol, it is emitted by green plants upon mechanical damage. Used as a flavourant in tea. It has a role as an insect attractant, a plant metabolite and a fragrance.
Brand Name: Vulcanchem
CAS No.: 928-96-1
VCID: VC0126655
InChI: InChI=1S/C6H12O/c1-2-3-4-5-6-7/h3-4,7H,2,5-6H2,1H3
SMILES: CCC=CCCO
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol

cis-3-Hexen-1-ol

CAS No.: 928-96-1

Reference Standards

VCID: VC0126655

Molecular Formula: C6H12O

Molecular Weight: 100.16 g/mol

cis-3-Hexen-1-ol - 928-96-1

CAS No. 928-96-1
Product Name cis-3-Hexen-1-ol
Molecular Formula C6H12O
Molecular Weight 100.16 g/mol
IUPAC Name hex-3-en-1-ol
Standard InChI InChI=1S/C6H12O/c1-2-3-4-5-6-7/h3-4,7H,2,5-6H2,1H3
Standard InChIKey UFLHIIWVXFIJGU-ARJAWSKDSA-N
Isomeric SMILES CC/C=C\CCO
SMILES CCC=CCCO
Canonical SMILES CCC=CCCO
Boiling Point 156.5 °C
156-157 °C
Colorform Colorless liquid
Density 0.846 at 22/15 °C
0.836-0.841
0.846-0.850
0.830-0.845
Flash Point Flash Point: 130 °F/ 54 °C/closed cup/
Physical Description Liquid
Almost colourless liquid; Strong, fruity-green aroma
colourless liquid with a powerful, grassy-green odour
Colourless liquid; Grassy green aroma
Description , also known as (3Z)-3-hexen-1-ol or leaf alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be converted into (Z)-hex-3-en-1-yl methyl carbonate and (3Z)-hex-3-en-1-yl acetate. is a green and leafy tasting compound that can be found in a number of food items such as black elderberry, black walnut, lemon, and pot marjoram. This makes a potential biomarker for the consumption of these food products.
(Z)-hex-3-en-1-ol is a hex-3-en-1-ol in which the double bond adopts a Z-configuration. Also known as leaf alcohol, it is emitted by green plants upon mechanical damage. Used as a flavourant in tea. It has a role as an insect attractant, a plant metabolite and a fragrance.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 16,000 mg/L at 25 °C (est)
Very soluble in ethanol and ether
Soluble in alcohol, propylene glycol, fixed oils
Soluble in propylene glycol and most fixed oils; Very slightly soluble in water
Soluble (in ethanol)
soluble in alcohol, propylene glycol and most fixed oils
Soluble in water and most fixed oils
Synonyms (3Z)-3-Hexen-1-ol; (Z)-3-Hexen-1-ol; (3Z)-Hexenol; (Z)-3-Hexenol; (Z)-Hex-3-en-1-ol; 3Z-Hexen-1-ol; 3Z-Hexen-1-ol; Blaetteralkohol; ENT 25091; Folic Alcohol; Green Leaf Alcohol; Leaf Alcohol; cis-3-Hexen-1-ol; cis-3-Hexene-1-ol; cis-3-Hexenol; cis-3-
Vapor Pressure 0.94 mm Hg at 25 °C (est)
PubChem Compound 10993
Last Modified Nov 11 2021
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